![molecular formula C23H18ClFN4O3 B2652540 2-(3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(3-fluorophenyl)acetamide CAS No. 946294-85-5](/img/structure/B2652540.png)
2-(3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(3-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C23H18ClFN4O3 and its molecular weight is 452.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Material Science and Polymer Applications
Polymer Synthesis and Properties
Studies on polymers incorporating oxadiazole and related heterocycles, like those by Hamciuc et al. (2005), discuss the synthesis and properties of poly(1,3,4-oxadiazole-imide)s containing dimethylsilane groups and new fluorinated poly(1,3,4-oxadiazole-ether-imide)s. These polymers exhibit high thermal stability, solubility in organic solvents, and in some cases, fluorescence. Such characteristics are valuable for applications in electronics, coatings, and as materials with specific optical properties (Hamciuc et al., 2005); (Hamciuc, C., Hamciuc, E., & Brumǎ, M., 2005).
Pharmaceutical Research
Antimicrobial Agents
Research by Parikh and Joshi (2014) on 2-(5-aryl-1,3,4-oxadiazol-2-ylthio)-N-(3-(trifluoromethyl)phenyl)acetamides and related compounds highlights their potential as antimicrobial agents. These compounds have shown notable efficacy against a range of bacterial and fungal strains, indicating the relevance of oxadiazole derivatives in developing new antimicrobial treatments (Parikh & Joshi, 2014).
α-Glucosidase Inhibitors
A novel synthetic route to 1,3,4-oxadiazole derivatives by Iftikhar et al. (2019) demonstrated compounds with potent α-glucosidase inhibitory potential. Such inhibitors are essential for managing conditions like diabetes, showcasing the therapeutic potential of oxadiazole derivatives in medical research (Iftikhar et al., 2019).
Chemical Synthesis and Characterization
Synthetic Methods and Structural Characterization
The synthesis of N-substituted derivatives of azinane-bearing 1,3,4-oxadiazole nucleus by Iqbal et al. (2017) not only highlights a methodological approach to creating these compounds but also their antibacterial potential. This research underscores the versatility of oxadiazole derivatives in synthesizing compounds with potential biological activities (Iqbal et al., 2017).
Properties
IUPAC Name |
2-[3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-4,6-dimethyl-2-oxopyridin-1-yl]-N-(3-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClFN4O3/c1-13-9-14(2)29(12-19(30)26-18-8-4-7-17(25)11-18)23(31)20(13)22-27-21(28-32-22)15-5-3-6-16(24)10-15/h3-11H,12H2,1-2H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVHIPUJRFCDPTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1CC(=O)NC2=CC(=CC=C2)F)C3=NC(=NO3)C4=CC(=CC=C4)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClFN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.